Cas no 2248381-24-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248381-24-8
• MF: C₂₁H₁₈N₂O₆
• MW: 394.377425670624
• CID: 5829932
• PubChem ID: 165729948
• Update Time: 2025-05-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248381-24-8
• EN300-6523401
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C21H18N2O6/c1-12-7-8-17(28-2)16(9-12)22-11-13(10-18(22)24)21(27)29-23-19(25)14-5-3-4-6-15(14)20(23)26/h3-9,13H,10-11H2,1-2H3
• InChI Key： AWIDKBSHUYHZIW-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(C2C=C(C)C=CC=2OC)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 394.11648630g/mol
• Monoisotopic Mass: 394.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248381-24-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248381-24-8) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities. The presence of both pyrrolidine and isoindole moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

One of the key features of this compound is its unique ester linkage, which connects the 1,3-dioxo-isoindole and 5-oxopyrrolidine fragments. This structural arrangement is often associated with enhanced bioavailability and metabolic stability, making it a valuable scaffold for designing novel therapeutics. Researchers have been particularly interested in its potential applications in targeting inflammatory pathways and neurodegenerative diseases, which are among the most searched topics in biomedical research today.

In recent years, there has been a growing demand for small-molecule inhibitors that can modulate specific protein-protein interactions. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety in this compound has been studied for its ability to interact with various enzymatic targets, including kinases and proteases. These enzymes play critical roles in cellular signaling and are often implicated in diseases such as cancer and autoimmune disorders. As a result, this compound has attracted attention from both academic and industrial researchers.

The 2-methoxy-5-methylphenyl group in the molecule is another noteworthy feature. This substituent is known to influence the compound's lipophilicity and binding affinity, which are crucial parameters in drug design. Computational studies have suggested that this group may enhance the compound's ability to penetrate cell membranes, thereby improving its therapeutic potential. Additionally, the 5-oxopyrrolidine fragment is a common motif in many FDA-approved drugs, further highlighting the relevance of this compound in modern pharmacology.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylate involves multi-step organic transformations. Key steps often include amide coupling and esterification reactions, which are widely used in the synthesis of bioactive molecules. The compound's CAS No. 2248381-24-8 serves as a unique identifier, facilitating its retrieval from chemical databases and ensuring accurate communication among researchers.

Given the increasing focus on precision medicine and personalized therapeutics, compounds like this one are being evaluated for their potential to address unmet medical needs. For instance, its isoindole core has been explored for its anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. These applications align with current trends in healthcare, where patients and clinicians are seeking more targeted and effective treatments.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylate represents a fascinating example of how structural complexity can translate into biological relevance. Its combination of isoindole, pyrrolidine, and aryl functionalities offers a rich platform for further investigation. As research continues to uncover its mechanisms of action and therapeutic potential, this compound is likely to remain a subject of interest in the scientific community.